Cas no 523987-35-1 (3-Isoxazolecarboxamide, 5-methyl-N-[4-(trifluoromethyl)phenyl]-)

3-Isoxazolecarboxamide, 5-methyl-N-[4-(trifluoromethyl)phenyl]- structure
523987-35-1 structure
Product Name:3-Isoxazolecarboxamide, 5-methyl-N-[4-(trifluoromethyl)phenyl]-
CAS No:523987-35-1
MF:C12H9F3N2O2
MW:270.207273244858
CID:359723
PubChem ID:538986
Update Time:2025-04-19

3-Isoxazolecarboxamide, 5-methyl-N-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazolecarboxamide, 5-methyl-N-[4-(trifluoromethyl)phenyl]-
    • 5-methyl-N-[4-(trifluoromethyl)phenyl]-1,2-oxazole-3-carboxamide
    • Isoxazole-3-carboxamide, 5-methyl-N-(4-trifluoromethylphenyl)-
    • SCHEMBL5188882
    • 5-Methyl-N-[4-(trifluoromethyl)phenyl]-3-isoxazolecarboxamide #
    • DTXSID90337135
    • 5-METHYL-N-[4-(TRIFLUOROMETHYL)PHENYL]-12-OXAZOLE-3-CARBOXAMIDE
    • 523987-35-1
    • 5-Methyl-N-(4-(trifluoromethyl)phenyl)isoxazole-3-carboxamide
    • Z30909019
    • AKOS001111826
    • 5-Methyl-N-[4-(trifluoromethyl)phenyl]-3-isoxazolecarboxamide
    • UPCMLD0ENAT5387278:001
    • ST50891509
    • Inchi: 1S/C12H9F3N2O2/c1-7-6-10(17-19-7)11(18)16-9-4-2-8(3-5-9)12(13,14)15/h2-6H,1H3,(H,16,18)
    • InChI Key: JEXXKWQSTOIMJW-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)NC(C1C=C(C)ON=1)=O)(F)F

Computed Properties

  • Exact Mass: 270.06167
  • Monoisotopic Mass: 270.06161202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.13
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